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Compound of Interest

Compound Name: Isophthaloyl dichloride

Cat. No.: B1221377

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data, handling precautions, and
emergency procedures for Isophthaloyl Dichloride (IPC). The information is compiled to
ensure the safe use of this reactive chemical in a laboratory and research setting.

Chemical Identification and Physical Properties

Isophthaloyl Dichloride, with CAS number 99-63-8, is a white to colorless crystalline solid.[1]
It is a key intermediate in the synthesis of various polymers, including aramids and polyesters.
A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Isophthaloyl Dichloride
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Property Value References
Molecular Formula CsHaCl202 [2]

Molecular Weight 203.02 g/mol [31[2]
Appearance White to colorless crystalline e

solid/mass

Melting Point 43-45 °C (109.4-113 °F) [3]

Boiling Point 276 °C (528.8 °F) [3][4]

Flash Point 180 °C (356 °F) [5]1[6]
Density 1.388 g/cm3 [4]

Vapor Pressure

0.03 mm Hg (at 25 °C)

[4]

Water Solubility

Reacts with water

[2]14]

Solubility

Soluble in ether and other

organic solvents

[2]14]

Hazard Identification and Toxicity

Isophthaloyl Dichloride is classified as a hazardous chemical, posing significant risks upon

exposure. It is crucial to understand these hazards to implement appropriate safety measures.

Hazards:

A summary of acute toxicity data is provided in Table 2.

Table 2: Acute Toxicity of Isophthaloyl Dichloride

Corrosive: Causes severe skin burns and serious eye damage.[3][7]
Toxic: Toxic if inhaled and harmful if swallowed or in contact with skin.[7][8]
Lachrymator: The substance can cause an increased flow of tears.[3]

Moisture Sensitive: Reacts with water and moisture, releasing hydrogen chloride gas.[5][6]
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Test Species Route Value References

LD50 Mouse Oral 2221 mg/kg [5]

LD50 Rabbit Oral 1175 mg/kg [5109]

LD50 Rat Oral 2200 mg/kg [5]

LD50 Rabbit Skin 1410 mg/kg [5]
Fish (Fathead

LC50 _ - 133.7mg/l (96 h)  [1][9]
Minnow)

Isophthaloyl Dichloride is not classified as a carcinogen by IARC, NTP, or OSHA.[1]

Handling and Storage Precautions

Proper handling and storage are paramount to prevent exposure and accidents.

Personal Protective Equipment (PPE)

A comprehensive set of PPE must be worn when handling Isophthaloyl Dichloride.
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Personal Protective Equipment (PPE) for Isophthaloyl Dichloride

Before Handling

Wear chemical safety goggles
or a face shield (EN166)

kin

Wear appropriate protective gloves
(e.g., Butyl rubber, Neoprene)

ody

Wear appropriate protective clothing
to prevent skin exposure

espiratory

Use a NIOSH/MSHA approved respirator
if ventilation is inadequate (EN 149)

Ready for Handling

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling Isophthaloyl Dichloride.
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Safe Handling Practices

o Work in a well-ventilated area, preferably under a chemical fume hood.[3][5]
e Avoid contact with skin, eyes, and clothing.[6]

e Do not breathe dust or vapors.[7]

e Minimize dust generation and accumulation.[5]

o Keep away from incompatible materials such as water, strong bases, alcohols, and strong
oxidizing agents.[5][7]

e Wash hands thoroughly after handling.[6]

Storage Conditions

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][6]
e The storage area should be designated for corrosive materials.[5]
¢ Protect from moisture.[5] Store under an inert atmosphere.[7]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes,
occasionally lifting the upper and lower eyelids.[5] Get medical aid immediately.[5]

» Skin Contact: Get medical aid immediately.[S] Immediately flush skin with plenty of water for
at least 15 minutes while removing contaminated clothing and shoes.[5]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water.[5] Never give anything by mouth to an unconscious person. Get medical aid
immediately.[5]
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 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen.[5] Get medical aid immediately.[5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]
[10] Do NOT use water directly on the fire.[5][11]

o Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic
gases, including hydrogen chloride, phosgene, and carbon monoxide.[5][7]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[5][6]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to safe areas.[3] Wear appropriate personal
protective equipment as outlined in Section 3.1.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[10]

o Methods for Cleaning Up: Sweep up the material and place it into a suitable, dry, closed
container for disposal.[3][5] Avoid generating dusty conditions.[5] Do not use water or moist
absorbents like sand or soil.[6] Ventilate the area after clean-up is complete.

Stability and Reactivity

Understanding the chemical stability and reactivity of Isophthaloyl Dichloride is essential for
safe handling and experimental design.

» Reactivity: Reacts vigorously with water, moisture, alcohols, strong bases, and strong
oxidizing agents.[5]

o Chemical Stability: Stable under normal temperatures and pressures when stored in a dry
environment.[6]
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» Hazardous Decomposition Products: Upon contact with water or at high temperatures, it
decomposes to produce hydrogen chloride gas, phosgene, carbon monoxide, and carbon
dioxide.[5][7]

e Hazardous Polymerization: Hazardous polymerization does not occur.[5][7]

The primary reaction of concern is with water (hydrolysis), which proceeds rapidly.

Hydrolysis of Isophthaloyl Dichloride

h - HCI I'q' Hydrogen Chloride Gas
- (HCI)
D) Ir'\termedl_afe + HO e
(fast) Half-Acid (fast)

Isophthaloyl Dichloride Isophthalic Acid
(CsHaCl202) F(:’CaHGOA)

Click to download full resolution via product page

Caption: The two-step hydrolysis reaction of Isophthaloyl Dichloride.

Experimental Protocols: Interfacial Polymerization

Isophthaloyl Dichloride is a common monomer used in interfacial polymerization to create
thin-film composite membranes. The following is a generalized protocol.

Materials and Reagents
 Isophthaloyl Dichloride (IPC)

e Adiamine monomer (e.g., m-phenylenediamine - MPD)
e An organic solvent immiscible with water (e.g., hexane or tetrahydrofuran)

e Deionized water
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e An acid acceptor (e.g., sodium carbonate)

A porous support membrane

Experimental Workflow

The process involves the reaction of the two monomers at the interface of two immiscible
liquids.
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Workflow for Interfacial Polymerization

Prepare Aqueous Phase:

acid acceptor in water.

Dissolve diamine (MPD) and

in the agueous phase.

Soak porous support membrane

Prepare Organic Phase:
Dissolve Isophthaloyl Dichloride
in organic solvent.

Contact the saturated support

with the organic phase.

Interfacial polymerization occurs,
forming a thin polyamide film.

Wash the resulting membrane
with deionized water and a solvent

(e.g., methanol).

[ Dry the membrane in a vacuum oven. ]

Characterize the membrane properties.

Click to download full resolution via product page

Caption: A typical experimental workflow for creating a polyamide membrane.
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Quenching and Disposal

Unreacted Isophthaloyl Dichloride and reaction byproducts must be handled safely.

e Quenching: Slowly add the reaction mixture containing residual Isophthaloyl Dichloride to
a stirred, cold solution of a weak base, such as sodium bicarbonate, to neutralize the HCI
byproduct and hydrolyze the remaining acid chloride.

» Disposal: Dispose of all waste materials in accordance with local, state, and federal
regulations. Contaminated materials should be treated as hazardous waste.

This technical guide is intended to provide essential safety information. Always refer to the
specific Safety Data Sheet (SDS) provided by the supplier and consult with your institution's
safety officer before working with Isophthaloyl Dichloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Isophthaloyl Dichloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1221377#isophthaloyl-dichloride-safety-data-sheet-
sds-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://ocw.mit.edu/courses/3-034-organic-biomaterials-chemistry-fall-2005/5e963947780de11c9e8dcea930c92209_lab2_interfacial.pdf
https://patents.google.com/patent/CN104744232A/en
https://patents.google.com/patent/CN104744232A/en
https://www.benchchem.com/product/b1221377#isophthaloyl-dichloride-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b1221377#isophthaloyl-dichloride-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b1221377#isophthaloyl-dichloride-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b1221377#isophthaloyl-dichloride-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1221377?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

